Cas no 2694729-19-4 (methyl 1-(trifluoromethyl)-1H-1,3-benzodiazole-2-carboxylate)

• Product Name: methyl 1-(trifluoromethyl)-1H-1,3-benzodiazole-2-carboxylate
• CAS No: 2694729-19-4
• MF: C₁₀H₇F₃N₂O₂
• MW: 244.169992685318
• MDL: MFCD34474998
• CID: 5628129
• PubChem ID: 165943397
• Update Time: 2025-06-28

methyl 1-(trifluoromethyl)-1H-1,3-benzodiazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-(trifluoromethyl)-1H-1,3-benzodiazole-2-carboxylate
• 2694729-19-4
• EN300-28334068

• MDL： MFCD34474998
• Inchi： 1S/C10H7F3N2O2/c1-17-9(16)8-14-6-4-2-3-5-7(6)15(8)10(11,12)13/h2-5H,1H3
• InChI Key： YBSBUAMVRKPCNX-UHFFFAOYSA-N
• SMILES： FC(N1C(C(=O)OC)=NC2C=CC=CC1=2)(F)F

Computed Properties

• Exact Mass: 244.04596196g/mol
• Monoisotopic Mass: 244.04596196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 44.1Ų

Additional information on methyl 1-(trifluoromethyl)-1H-1,3-benzodiazole-2-carboxylate

Methyl 1-(Trifluoromethyl)-1H-1,3-Benzodiazole-2-Carboxylate: A Comprehensive Overview

Methyl 1-(trifluoromethyl)-1H-1,3-benzodiazole-2-carboxylate, also known by its CAS registry number CAS No. 2694729-19-4, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of benzodiazoles, which are heterocyclic aromatic compounds with a wide range of applications due to their unique electronic properties and structural versatility.

The molecular structure of methyl 1-(trifluoromethyl)-1H-1,3-benzodiazole-2-carboxylate consists of a benzene ring fused with a diazole ring, featuring a trifluoromethyl group at position 1 and a methyl ester group at position 2. The presence of the trifluoromethyl group imparts significant electron-withdrawing effects, enhancing the compound's stability and reactivity. This makes it an attractive candidate for various chemical transformations and functionalization processes.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of advanced materials. For instance, researchers have explored its use in the development of fluorescent sensors for detecting metal ions in aqueous environments. The unique electronic properties of the benzodiazole moiety enable efficient energy transfer processes, making it ideal for such applications.

In the pharmaceutical industry, methyl 1-(trifluoromethyl)-1H-1,3-benzodiazole-2-carboxylate has been investigated as a building block for designing bioactive molecules. Its ability to form hydrogen bonds and participate in π–π interactions makes it a valuable component in drug design strategies targeting various therapeutic areas, including cancer and neurodegenerative diseases.

From an agricultural perspective, this compound has shown promise as a lead molecule for developing novel pesticides. Its structural features allow for selective inhibition of key enzymes involved in pest metabolism, offering a potential alternative to conventional chemical pesticides that often pose environmental risks.

The synthesis of methyl 1-(trifluoromethyl)-1H-1,3-benzodiazole-2-carboxylate typically involves multi-step organic reactions, including nucleophilic aromatic substitutions and esterifications. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production processes, reducing the overall carbon footprint associated with its manufacture.

In terms of spectroscopic characterization, this compound exhibits distinct UV-vis absorption bands due to its conjugated π-system. Fluorescence studies have revealed its potential as a probe for monitoring changes in solvent polarity or pH levels, further expanding its utility in analytical chemistry.

Moreover, computational studies using density functional theory (DFT) have provided insights into the electronic structure and reactivity patterns of this compound. These studies have elucidated the role of substituents in modulating the compound's electronic properties, paving the way for rational design of derivatives with enhanced functionality.

In conclusion, methyl 1-(trifluoromethyl)-1H-1,3-benzodiazole-2-carboxylate stands as a versatile building block with immense potential across multiple disciplines. Its unique chemical properties and diverse applications underscore its importance in contemporary research and development efforts.